Cas no 2228325-37-7 (5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine)

• Product Name: 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine
• CAS No: 2228325-37-7
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6253730
• PubChem ID: 165794775
• Update Time: 2025-10-19

5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine
• 2228325-37-7
• EN300-1993851

• Inchi： 1S/C9H11ClN2O/c1-6-2-7(5-12-9(6)10)13-8-3-11-4-8/h2,5,8,11H,3-4H2,1H3
• InChI Key： SVJRSNPOFNHIFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)OC1CNC1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine

Comprehensive Overview of 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine (CAS No. 2228325-37-7)

The compound 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine (CAS No. 2228325-37-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidin-3-yloxy moiety and the 2-chloro-3-methylpyridine backbone, make it a promising candidate for various applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key reasons for the growing interest in 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine is its versatility. The presence of the azetidine ring, a four-membered nitrogen-containing heterocycle, introduces conformational rigidity and enhances binding affinity to biological targets. This property is highly sought after in medicinal chemistry, where molecular rigidity often correlates with improved pharmacokinetic profiles. Additionally, the chloro and methyl substituents on the pyridine ring offer opportunities for further functionalization, enabling the synthesis of diverse derivatives.

In recent years, the demand for novel heterocyclic compounds like 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine has surged, driven by advancements in precision medicine and targeted therapy. The compound's potential applications extend beyond pharmaceuticals; it is also being investigated in agrochemicals for its herbicidal and pesticidal properties. Its ability to modulate specific enzymatic pathways makes it a valuable tool for developing next-generation crop protection agents.

From a synthetic chemistry perspective, 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine presents both challenges and opportunities. The azetidin-3-yloxy group requires careful handling due to its strained ring system, but modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have enabled efficient access to this scaffold. Researchers are also exploring green chemistry approaches to synthesize this compound sustainably, aligning with the global push for environmentally friendly manufacturing processes.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its practical applications. Studies have shown that 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine exhibits moderate solubility in organic solvents, which facilitates its use in various reaction conditions. Its stability under physiological conditions is another area of active investigation, particularly for drug development purposes.

As the scientific community continues to explore the potential of 5-(azetidin-3-yloxy)-2-chloro-3-methylpyridine, its role in addressing unmet medical and agricultural needs becomes increasingly apparent. Whether as a lead compound for new therapeutics or a key intermediate in agrochemical synthesis, this molecule exemplifies the intersection of innovation and practicality in modern chemistry.